Sydowinin A
Overview
Description
Sydowinin A is a member of the class of xanthones that is methyl 9-oxo-9H-xanthene-1-carboxylate substituted by a hydroxy group at position 8 and a hydroxymethyl group at position 6. It has been isolated from the sea fan derived fungus Aspergillus sydowii. It has a role as an Aspergillus metabolite. It is a member of xanthones, an aromatic ester and a member of phenols.
Scientific Research Applications
Chemical Structure and Isolation
The chemical structure of sydowinin A, along with sydowinin B and sydowinol, was first identified from the metabolites of Aspergillus sydowi. Sydowinin A was characterized as methyl-1-hydroxy-3-hydroxymethyl-xanthone-8-carboxylate (Hamasaki, Sato, & Hatsuda, 1975). These compounds were isolated from Aspergillus sydowi, with sydowinin A forming pale yellow needles (Hamasaki, Sato, & Hatsuda, 1975).
Synthesis
Efficient syntheses of sydowinin B, a closely related compound to sydowinin A, have been developed. These syntheses involve key steps such as aryl anion addition to substituted benzaldehyde derivatives, methyl ester installation, and dehydrative cyclization (Little & Porco, 2012).
Cytotoxicity Studies
Sydowinin A has been studied for its cytotoxic effects. In research on the cytotoxicity of various toxins on human intestinal and neuroblastoma cell lines, sydowinin A showed varying degrees of cytotoxicity, with its effects being lesser than those of sydowinin B and other mycotoxins (Hayashi, Dorantes-Aranda, Bowman, & Hallegraeff, 2018).
Antibacterial Activity
Ecological Impact
Sydowinin A, along with other metabolites of A. sydowii, can adversely affect the photophysiological performance of coral reef dinoflagellate endosymbionts, Symbiodinium. This indicates its potential ecological impact, especially following dust storm events that transport such fungal spores (Hayashi, Crombie, Lacey, Richardson, Vuong, Piggott, & Hallegraeff, 2016).
Agricultural Applications
Endophytic fungi from Morinda citrifolia showed that isolated compounds like sydowinin A have antibacterial activity against Xanthomonas axonopodis, a bacterium causing bacterial spot in passion fruit trees. This indicates its potential application in agriculture for disease control (Oliveira, da Costa, Vinagre, Siqueira, Silva, Silva, Marinho, Rocha, Marinho, Nakasone, & Marinho, 2022).
properties
CAS RN |
58450-01-4 |
|---|---|
Product Name |
Sydowinin A |
Molecular Formula |
C16H12O6 |
Molecular Weight |
300.26 g/mol |
IUPAC Name |
methyl 8-hydroxy-6-(hydroxymethyl)-9-oxoxanthene-1-carboxylate |
InChI |
InChI=1S/C16H12O6/c1-21-16(20)9-3-2-4-11-13(9)15(19)14-10(18)5-8(7-17)6-12(14)22-11/h2-6,17-18H,7H2,1H3 |
InChI Key |
UBYOEDLUKKPPPN-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=C2C(=CC=C1)OC3=CC(=CC(=C3C2=O)O)CO |
Canonical SMILES |
COC(=O)C1=C2C(=CC=C1)OC3=CC(=CC(=C3C2=O)O)CO |
Other CAS RN |
58450-01-4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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